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Compound of Interest

Compound Name: Bismuth hydrate

Cat. No.: B7822620

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Bismuth Hydrate, specifically addressing Bismuth Nitrate Pentahydrate, a common form of
hydrated bismuth. Adherence to these procedures is vital for ensuring the safety of laboratory
personnel and the environment.

Data Presentation: Key Safety Information

For quick reference, the following table summarizes the key quantitative safety data for
Bismuth Nitrate Pentahydrate.
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Parameter

Value

Source

Chemical Formula

Bi(NO3)3-5H20

[1]

Molecular Weight 485.07 g/mol [1]

Appearance Colorless, crystalline particles [1]

Melting Point 30°C (decomposes) [2]

Boiling Point 80°C [1]

Specific Gravity 2.83 [3]
Slightly soluble in water;

N soluble in acetone, acetic acid,

Solubility ] [2]
and glycerol. Insoluble in ethyl
acetate and ethanol.

UN Number 1477 [4]

Hazard Class

5.1 (Oxidizer)

[4]

Experimental Protocols: Safe Handling and
Emergency Procedures

Engineering Controls:

o Work in a well-ventilated area. Use of a fume hood is recommended to keep airborne

concentrations low.[5]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming
to EN166 or OSHA's eye and face protection regulations in 29 CFR 1910.133.[4][5]
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» Skin Protection: Wear impervious clothing and appropriate protective gloves (e.g., nitrile or
latex) to prevent skin exposure.[7][8]

o Respiratory Protection: If dust formation is likely, use a NIOSH/MSHA-approved respirator.[6]
Handling Procedures:

e Read and understand the Safety Data Sheet (SDS) before handling.

e Avoid contact with skin and eyes.[4]

e Minimize dust generation and accumulation.[5]

o Keep away from heat, sparks, open flames, and other ignition sources.[9]

e Do not store near combustible materials.[5]

e Wash hands thoroughly after handling.[5]

First Aid Measures:

o After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.[4]

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower.

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[4]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Consult a physician.[4]
Operational Plan: Accidental Release Measures
o Evacuation: Evacuate personnel from the affected area.

» Ventilation: Ensure adequate ventilation.
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o Personal Protection: Wear appropriate personal protective equipment (PPE) as outlined
above.[4]

» Containment: Prevent the spill from entering drains.
e Clean-up:

o For small spills, use appropriate tools to sweep up the material and place it in a suitable
disposal container.

o For large spills, keep the substance damp with a water spray to avoid dust formation. Do
not allow contact with combustible materials.[3]

» Disposal: Dispose of the collected material in accordance with local, regional, and national
regulations.

Disposal Plan
o Waste Classification: Bismuth Nitrate Pentahydrate is classified as a hazardous waste.

» Containerization: Leave the chemical in its original container if possible. Do not mix with
other waste. Handle uncleaned containers as you would the product itself.

o Disposal Method: Contact a licensed professional waste disposal service to dispose of this
material.[4] Do not empty into drains.

Mandatory Visualization: Safe Handling and
Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Bismuth Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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